Cas no 1396799-01-1 (1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine)

1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- (5-phenyl-1,2-oxazol-3-yl)-(4-thiophen-3-ylpiperidin-1-yl)methanone
- 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine
- 1396799-01-1
- F6184-0522
- (5-phenylisoxazol-3-yl)(4-(thiophen-3-yl)piperidin-1-yl)methanone
- AKOS024535803
-
- Inchi: 1S/C19H18N2O2S/c22-19(17-12-18(23-20-17)15-4-2-1-3-5-15)21-9-6-14(7-10-21)16-8-11-24-13-16/h1-5,8,11-14H,6-7,9-10H2
- InChI Key: CJBMPSUDPNMUNV-UHFFFAOYSA-N
- SMILES: C(C1C=C(C2=CC=CC=C2)ON=1)(N1CCC(C2C=CSC=2)CC1)=O
Computed Properties
- Exact Mass: 338.10889899g/mol
- Monoisotopic Mass: 338.10889899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6Ų
- XLogP3: 3.7
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6184-0522-25mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine |
1396799-01-1 | 25mg |
$109.0 | 2023-09-09 | ||
Life Chemicals | F6184-0522-4mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine |
1396799-01-1 | 4mg |
$66.0 | 2023-09-09 | ||
Life Chemicals | F6184-0522-20mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine |
1396799-01-1 | 20mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F6184-0522-50mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine |
1396799-01-1 | 50mg |
$160.0 | 2023-09-09 | ||
Life Chemicals | F6184-0522-5μmol |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine |
1396799-01-1 | 5μmol |
$63.0 | 2023-09-09 | ||
Life Chemicals | F6184-0522-15mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine |
1396799-01-1 | 15mg |
$89.0 | 2023-09-09 | ||
Life Chemicals | F6184-0522-40mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine |
1396799-01-1 | 40mg |
$140.0 | 2023-09-09 | ||
Life Chemicals | F6184-0522-2mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine |
1396799-01-1 | 2mg |
$59.0 | 2023-09-09 | ||
Life Chemicals | F6184-0522-10μmol |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine |
1396799-01-1 | 10μmol |
$69.0 | 2023-09-09 | ||
Life Chemicals | F6184-0522-3mg |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine |
1396799-01-1 | 3mg |
$63.0 | 2023-09-09 |
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine Related Literature
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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4. Book reviews
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
Additional information on 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine
Comprehensive Guide to 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine (CAS No. 1396799-01-1): Properties, Applications, and Market Insights
1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine (CAS No. 1396799-01-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule combines a 1,2-oxazole core with a piperidine ring and a thiophene moiety, making it a versatile building block for drug discovery and material science. Its unique structural features contribute to its potential as a key intermediate in the synthesis of bioactive molecules.
The compound's molecular formula and structural complexity make it particularly interesting for researchers exploring novel therapeutic agents. With the growing demand for small molecule drugs and targeted therapies, 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine has emerged as a valuable candidate for further investigation. Recent studies suggest its potential applications in central nervous system (CNS) disorders and metabolic disease research, aligning with current pharmaceutical trends.
From a chemical perspective, the presence of both oxazole and thiophene rings in 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine provides unique electronic properties that influence its reactivity and binding characteristics. These features are particularly relevant in medicinal chemistry, where researchers are constantly seeking novel scaffolds for drug development. The compound's lipophilicity and hydrogen bonding capacity make it suitable for crossing biological membranes, a crucial factor in drug design.
The synthesis of 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve the yield and purity of this compound. These methods align with the pharmaceutical industry's push toward green chemistry and sustainable manufacturing practices.
In the current market landscape, 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine is primarily utilized by pharmaceutical companies and research institutions focusing on neurodegenerative diseases and metabolic disorders. The compound's potential as a kinase inhibitor scaffold has attracted particular interest, given the importance of kinase targets in modern drug discovery. Market analysts predict steady growth in demand for such specialized intermediates as the search for precision medicines intensifies.
Quality control of 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine requires sophisticated analytical techniques, including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. The development of robust analytical methods for this compound remains an active area of research, reflecting the broader industry focus on quality by design principles.
From a regulatory standpoint, 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine is classified as a research chemical, and its handling requires appropriate laboratory safety measures. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation systems are recommended when working with this compound, in line with general laboratory safety protocols.
The future prospects for 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine appear promising, particularly in the context of fragment-based drug discovery and combinatorial chemistry. As pharmaceutical research continues to explore novel chemical spaces, compounds with such unique architectures are likely to play increasingly important roles. The integration of computational chemistry and AI-assisted drug design may further accelerate the exploration of this compound's potential applications.
For researchers interested in 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine, several key questions frequently arise: What are the optimal storage conditions? What solvents provide the best solubility? How does its stability profile compare to similar compounds? These practical considerations are crucial for successful experimental work with this specialized intermediate.
In conclusion, 1-(5-phenyl-1,2-oxazole-3-carbonyl)-4-(thiophen-3-yl)piperidine (CAS No. 1396799-01-1) represents an intriguing case study in modern medicinal chemistry. Its structural features, synthetic accessibility, and potential biological relevance position it as a compound worthy of continued investigation. As the pharmaceutical industry evolves toward more targeted therapies and personalized medicine, such specialized building blocks will undoubtedly play a vital role in driving innovation.
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